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Compound of Interest

Compound Name: Boc-Pro-Pro-OH

Cat. No.: B558090

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for chemical reagents is paramount. This guide provides a
comprehensive overview of the safety data and handling precautions for N-(tert-
Butoxycarbonyl)-L-prolyl-L-proline (Boc-Pro-Pro-OH), a dipeptide commonly utilized in peptide
synthesis and other research applications. While specific quantitative toxicological data for
Boc-Pro-Pro-OH is largely unavailable in public databases, this document consolidates the
existing safety information and provides general guidance based on the chemical nature of the
compound and its intended use.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Boc-Pro-Pro-OH is presented
below. This information is crucial for proper handling, storage, and experimental design.
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Property

Value

Reference

Chemical Name

(25)-1-[(25)-1-[(2-
methylpropan-2-

yl)oxycarbonyl]pyrrolidine-2-
carbonyl]pyrrolidine-2-

carboxylic acid

[1]

Boc-L-Pro-Pro-OH, Boc-Pro-

Synonyms Pro.COOH [1]
CAS Number 15401-08-8 [2]
Molecular Formula C15H24N205 [2]
Molecular Weight 312.36 g/mol [2]
Appearance Solid

Melting Point 185-187 °C [3]
Solubility No data available [4]

Vapor Pressure

No data available

[1]14]

Density

No data available

[1]14]

Hazard Identification and GHS Classification

As of the latest available safety data sheets, a specific GHS classification for Boc-Pro-Pro-OH
has not been established. However, based on its chemical structure and general knowledge of
similar compounds used in peptide synthesis, it should be handled with care, assuming
potential for irritation.

Safety and Handling Precautions

Given the absence of extensive toxicological data, a conservative approach to handling Boc-
Pro-Pro-OH is recommended. The following precautions are based on general laboratory
safety guidelines for handling chemical reagents.

Personal Protective Equipment (PPE)
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Proper PPE is the first line of defense against potential exposure.

PPE Specification

Rationale

Tightly fitting safety goggles
Eye/Face Protection with side-shields conforming to
EN 166 (EU) or NIOSH (US).

Protects eyes from dust

particles and splashes.[1]

Impervious clothing and
) ) chemical-resistant gloves (e.g.,
Skin Protection o
nitrile). Gloves must be

inspected prior to use.

Prevents skin contact.[1]

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with an

Respiratory Protection appropriate cartridge. For
powdered material, a dust
mask (type N95 or equivalent)
is recommended.

Minimizes inhalation of dust

particles.[1]

Engineering Controls

Engineering controls are designed to minimize hazards at the source.

Control Description

Handle in a well-ventilated place, preferably in a

Ventilation

chemical fume hood.[1]

Ensure eyewash stations and safety showers

Eye Wash Stations

are close to the workstation location.

Handling and Storage
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Aspect

Precaution

Safe Handling

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols.[1]

Storage

Store the container tightly closed in a dry, cool,
and well-ventilated place.[1] A storage

temperature of -20°C is also recommended.[3]

Incompatible Materials

No specific data available, but avoid strong

oxidizing agents.

First Aid Measures

In case of accidental exposure, follow these first aid procedures.

Exposure Route

First Aid Measure

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor

immediately.[4]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a doctor if irritation persists.[4]

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Fire and Explosion Hazard Data
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Parameter

Information

Flammability

No data available. Assumed to be a combustible

solid.

Suitable Extinguishing Media

Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[4]

Specific Hazards

No data available.

Fire-fighting Procedures

Wear a self-contained breathing apparatus for

firefighting if necessary.[4]

Toxicological and Ecological Information

Specific quantitative data on the toxicological and ecological effects of Boc-Pro-Pro-OH are

not available in the reviewed literature.

Endpoint

Result

Acute Toxicity (Oral, Dermal, Inhalation)

No data available[1]

Skin Corrosion/Irritation

No data available[1]

Serious Eye Damage/Irritation

No data available[1]

Respiratory or Skin Sensitization

No data available[1]

Germ Cell Mutagenicity

No data available[1]

Carcinogenicity

No data available[1]

Reproductive Toxicity

No data available[1]

Ecotoxicity

No data available[1]

Persistence and Degradability

No data available[1]

Bioaccumulative Potential

No data available[1]

Experimental Protocols
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While specific safety testing protocols for Boc-Pro-Pro-OH are not published, this section
outlines general methodologies for key safety assessments that would be applicable.

In Vitro Dermal Irritation: Reconstructed Human
Epidermis (RhE) Test (OECD TG 439)

This test method provides a framework for assessing the skin irritation potential of a chemical.

o Test System: A reconstructed human epidermis model, which is a three-dimensional tissue
construct that mimics the biochemical and physiological properties of the upper parts of the
human skin.

e Procedure:

[¢]

A small amount of the test chemical (e.g., Boc-Pro-Pro-OH) is applied topically to the
tissue surface.

[¢]

The chemical is left in contact with the tissue for a defined period (e.g., 60 minutes).

[¢]

The tissue is then rinsed and incubated for a further period (e.g., 42 hours).

o

Cell viability is assessed by the enzymatic conversion of a vital dye (e.g., MTT) into a
colored product, which is measured spectrophotometrically.

« Interpretation: A reduction in cell viability below a certain threshold (e.g., 50%) indicates that
the chemical is an irritant.

In Vitro Eye Irritation: Bovine Corneal Opacity and
Permeability (BCOP) Test (OECD TG 437)

This assay is used to identify chemicals that have the potential to cause serious eye damage.
o Test System: Bovine corneas obtained from abattoirs.
e Procedure:

o The test chemical is applied to the epithelial surface of the cornea.
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o The cornea is incubated for a set period.

o Corneal opacity (light scattering) and permeability (passage of fluorescein dye) are
measured.

e Interpretation: An in vitro irritancy score is calculated based on the opacity and permeability
values. This score is used to classify the chemical's eye irritation potential.

Visualizations

The following diagrams illustrate a typical workflow involving a Boc-protected dipeptide like
Boc-Pro-Pro-OH in solid-phase peptide synthesis and a conceptual representation of its
potential biological processing.

Solid-Phase Peptide Synthesis (SPPS)
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Caption: General workflow for solid-phase peptide synthesis incorporating Boc-Pro-Pro-OH.
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Caption: Conceptual pathway for the cellular processing of a proline dipeptide.[5]

Disposal Considerations

All waste materials should be disposed of in accordance with local, state, and federal
regulations. Do not discharge into drains or the environment. Contaminated packaging should
be treated as the chemical itself.
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Conclusion

While specific toxicological data for Boc-Pro-Pro-OH is limited, a risk-based approach to
handling is essential. By adhering to the general safety precautions outlined in this guide,
researchers can minimize potential exposure and ensure a safe laboratory environment. It is
imperative to consult the most recent Safety Data Sheet from the supplier before use and to
conduct a thorough risk assessment for any new experimental protocol involving this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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